Cas no 2649030-72-6 (2-(2-isocyanatopropan-2-yl)-6-methoxy-1H-indole)

• Product Name: 2-(2-isocyanatopropan-2-yl)-6-methoxy-1H-indole
• CAS No: 2649030-72-6
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6420405
• PubChem ID: 165763009
• Update Time: 2025-06-13

2-(2-isocyanatopropan-2-yl)-6-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)-6-methoxy-1H-indole
• 2649030-72-6
• EN300-1774794

• Inchi： 1S/C13H14N2O2/c1-13(2,14-8-16)12-6-9-4-5-10(17-3)7-11(9)15-12/h4-7,15H,1-3H3
• InChI Key： WRMNHIMJBOWNLP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=C(C(C)(C)N=C=O)NC=2C=1

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(2-isocyanatopropan-2-yl)-6-methoxy-1H-indole

Comprehensive Overview of 2-(2-isocyanatopropan-2-yl)-6-methoxy-1H-indole (CAS No. 2649030-72-6)

The compound 2-(2-isocyanatopropan-2-yl)-6-methoxy-1H-indole (CAS No. 2649030-72-6) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This indole derivative features a methoxy group at the 6-position and an isocyanate moiety attached to a tertiary carbon, making it a versatile intermediate for further chemical modifications.

Researchers have shown growing interest in indole-based compounds like this one, particularly in the context of drug discovery and development. The 6-methoxy substitution on the indole core is particularly noteworthy, as this modification often enhances biological activity and improves pharmacokinetic properties. Recent studies suggest that such compounds may have potential applications in addressing contemporary health challenges, aligning with current scientific trends focusing on targeted therapies and precision medicine.

The isocyanate functional group present in this molecule makes it particularly valuable for polymer chemistry applications. In an era where sustainable materials are increasingly important, compounds like 2-(2-isocyanatopropan-2-yl)-6-methoxy-1H-indole are being investigated for their potential in creating novel bio-based polymers with improved thermal stability and mechanical properties. This aligns with the global push toward greener chemistry and environmentally friendly material alternatives.

From a synthetic chemistry perspective, the tertiary isocyanate structure presents both challenges and opportunities. The steric hindrance around the isocyanate group affects its reactivity patterns, requiring specialized conditions for successful transformations. This characteristic has made it a subject of study in advanced organic synthesis methodologies, particularly in click chemistry and other modern synthetic approaches that are currently trending in chemical research.

The analytical characterization of CAS No. 2649030-72-6 typically involves advanced spectroscopic techniques. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct patterns for the methoxy protons and the unique environment of the tertiary carbon bearing the isocyanate group. Mass spectrometry provides clear evidence of the molecular ion and fragmentation patterns characteristic of this structural motif, which is valuable information for researchers working with this compound.

In pharmaceutical contexts, the 6-methoxyindole scaffold is recognized for its potential biological activities. While specific applications of this particular compound are still under investigation, related structures have shown promise in various therapeutic areas. This has led to increased patent activity around similar compounds, reflecting the commercial potential of this chemical space in the competitive pharmaceutical industry.

Handling and storage of 2-(2-isocyanatopropan-2-yl)-6-methoxy-1H-indole require standard laboratory precautions appropriate for isocyanate-containing compounds. The material should be protected from moisture to prevent premature reaction of the isocyanate functionality, and typical storage conditions involve cool, dry environments under inert atmosphere when long-term stability is required.

The commercial availability of CAS No. 2649030-72-6 has increased in recent years as demand from research institutions and pharmaceutical companies has grown. Suppliers typically offer this compound in various quantities, from milligram-scale for initial screening to kilogram quantities for process development, reflecting its transition from a research curiosity to a building block with practical applications.

Future research directions for this compound likely include exploration of its polymerization behavior, investigation of its biological profile, and development of more efficient synthetic routes. The unique combination of methoxyindole and sterically hindered isocyanate functionalities makes it a compelling subject for continued study in multiple disciplines of chemistry and materials science.

As the scientific community continues to explore the potential of specialized heterocyclic compounds, 2-(2-isocyanatopropan-2-yl)-6-methoxy-1H-indole stands out as an interesting example of how subtle structural modifications can lead to significant differences in chemical behavior and potential applications. Its study contributes to the broader understanding of structure-activity relationships in medicinal chemistry and structure-property relationships in materials science.